3-{[(2-Nitrophenyl)methyl]sulfanyl}-7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene

• IUPAC Name: 1-[(2-nitrophenyl)methylsulfanyl]-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• InChI: InChI=1S/C15H10N4O2S2/c20-19(21)11-6-2-1-5-10(11)9-22-14-16-17-15-18(14)12-7-3-4-8-13(12)23-15/h1-8H,9H2
• InChI Key: SFDYHIHLFXDGFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C3N2C4=CC=CC=C4S3)[N+](=O)[O-]
• Molecular Formula: C15H10N4O2S2
• Molecular Weight: 342.4 g/mol

Description

3-{[(2-Nitrophenyl)methyl]sulfanyl}-7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene is a useful research compound. Its molecular formula is C15H10N4O2S2 and its molecular weight is 342.39. The purity is usually 95%.
The exact mass of the compound 3-{[(2-Nitrophenyl)methyl]sulfanyl}-7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Transparent Aromatic Polyimides

The synthesis of transparent aromatic polyimides involving similar sulfur-containing compounds demonstrates their utility in developing materials with high refractive indices and small birefringences. Such materials are crucial for optoelectronic applications, offering good thermomechanical stabilities. This research underscores the potential of sulfur-containing compounds in enhancing material properties for advanced technological applications (P. Tapaswi et al., 2015).

Organic Synthesis

The exploration of organic synthesis techniques, such as the ring-enlargement from 3-nitrobenzo[b]thiophene, demonstrates the versatility of sulfur-containing compounds in creating structurally complex molecules. This methodological advancement provides a pathway for synthesizing novel organic compounds with potential applications in drug discovery and material science (L. Bianchi et al., 2004).

Novel Sulfur-Containing Hopanoid

The discovery of a novel sulfur-containing C35 hopanoid in sediments highlights the role of bacterial sulfur incorporation into geological organic matter at early sedimentation stages. This finding could have implications for understanding the biochemical cycles of sulfur and the preservation of organic compounds in geological records (J. Valisolalao et al., 1984).

Molecular Structure Studies

Investigating the molecular structure of related sulfur-containing compounds, such as methyl-2-nitrophenyl sulphide, provides insights into the steric and electronic factors influencing their chemical behavior. These studies are foundational for designing sulfur-containing molecules with desired properties for applications in catalysis, material science, and pharmaceuticals (G. Schultz et al., 1987).

Conformational Polymorphism

The study of conformational polymorphism in hexamorphic crystal systems of sulfur-containing compounds opens new avenues for pharmaceutical development. Understanding how different polymorphs affect a compound's physical and chemical properties is crucial for optimizing drug formulations and storage conditions (Lian Yu et al., 2000).